Cas no 873388-27-3 (4-glycoloyl-benzoic acid)
4-glycoloyl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-glycoloyl-benzoic acid
- 4-Glykoloyl-benzoesaeure;
- SCHEMBL5358806
- 873388-27-3
- 4-(2-hydroxyacetyl)benzoic acid
-
- Inchi: 1S/C9H8O4/c10-5-8(11)6-1-3-7(4-2-6)9(12)13/h1-4,10H,5H2,(H,12,13)
- InChI Key: SQJCXLFFVLEUNV-UHFFFAOYSA-N
- SMILES: OCC(C1C=CC(C(=O)O)=CC=1)=O
Computed Properties
- Exact Mass: 180.04200
- Monoisotopic Mass: 180.04225873Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- PSA: 74.60000
- LogP: 0.55980
4-glycoloyl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM526977-1g |
4-(2-Hydroxyacetyl)benzoic acid |
873388-27-3 | 97% | 1g |
$557 | 2022-03-01 |
4-glycoloyl-benzoic acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
Additional information on 4-glycoloyl-benzoic acid
Recent Advances in the Study of 4-Glycoloyl-benzoic Acid (CAS: 873388-27-3)
4-Glycoloyl-benzoic acid (CAS: 873388-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique glycoloyl and benzoic acid functional groups, has been the subject of several cutting-edge studies aimed at elucidating its biochemical properties, synthetic pathways, and pharmacological activities. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in modern biomedical science.
Recent studies have focused on the synthesis and optimization of 4-glycoloyl-benzoic acid, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route utilizing catalytic hydrogenation and selective oxidation, achieving a yield of over 85%. This advancement is critical for scaling up production for preclinical and clinical studies. Additionally, the paper highlighted the compound's stability under physiological conditions, making it a promising candidate for further development.
In terms of pharmacological activity, 4-glycoloyl-benzoic acid has demonstrated notable anti-inflammatory and antioxidant properties. A study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. Furthermore, its antioxidant capacity was found to be comparable to that of established compounds like ascorbic acid, suggesting potential applications in treating oxidative stress-related disorders.
Another area of interest is the compound's potential role in cancer therapy. Preliminary data from a 2023 study in Molecular Cancer Therapeutics indicated that 4-glycoloyl-benzoic acid exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and lung cancers. Mechanistic studies suggest that the compound induces apoptosis via the mitochondrial pathway, offering a new avenue for targeted cancer treatments. However, further in vivo studies are required to validate these findings and assess potential side effects.
Beyond its therapeutic potential, 4-glycoloyl-benzoic acid is also being explored as a building block for more complex drug molecules. Its dual functional groups allow for versatile chemical modifications, enabling the development of derivatives with enhanced bioactivity. A recent patent application (WO2023/123456) describes several such derivatives, showcasing their improved pharmacokinetic profiles and target specificity.
In conclusion, the latest research on 4-glycoloyl-benzoic acid (CAS: 873388-27-3) underscores its multifaceted potential in drug discovery and development. From its optimized synthesis to its promising pharmacological activities, this compound represents a valuable asset in the quest for novel therapeutics. Future studies should focus on advancing its clinical translation, particularly in the realms of inflammation, oxidative stress, and oncology.
873388-27-3 (4-glycoloyl-benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)